Cas no 90276-18-9 (Phenol, 4-chloro-2-(5-phenyl-3-isoxazolyl)-)

• Product Name: Phenol, 4-chloro-2-(5-phenyl-3-isoxazolyl)-
• CAS No: 90276-18-9
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 790447
• PubChem ID: 136275342
• Update Time: 2025-04-19

Phenol, 4-chloro-2-(5-phenyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-(5-phenyl-3-isoxazolyl)-
• 4-chloro-6-(5-phenyl-1,2-oxazol-3-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID80848149
• 90276-18-9
• 4-Chloro-6-(5-phenyl-1,2-oxazol-3(2H)-ylidene)cyclohexa-2,4-dien-1-one

• Inchi： 1S/C15H10ClNO2/c16-11-6-7-14(18)12(8-11)13-9-15(19-17-13)10-4-2-1-3-5-10/h1-9,18H
• InChI Key： NCHFMINFTQTXRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=C(C2C=CC=CC=2)ON=1)O

Computed Properties

• Exact Mass: 271.0400063g/mol
• Monoisotopic Mass: 271.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.3Ų